4-[(2-chlorophenyl)methyl]-1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-3,3a,5a,6,7,8,9,9a-octahydro-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C29H41ClN6O2/c30-24-12-6-4-8-21(24)20-35-28(38)23-11-5-7-13-25(23)36-26(31-32-29(35)36)14-15-27(37)34-18-16-33(17-19-34)22-9-2-1-3-10-22/h4,6,8,12,22-23,25,29,32H,1-3,5,7,9-11,13-20H2
• InChI Key: FUOCDXTXSFRKLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)CCC3=NNC4N3C5CCCCC5C(=O)N4CC6=CC=CC=C6Cl
• Molecular Formula: C29H41ClN6O2
• Molecular Weight: 541.1 g/mol
• CAS No.: 902962-99-6

Description

4-[(2-chlorophenyl)methyl]-1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a useful research compound. Its molecular formula is C29H33ClN6O2 and its molecular weight is 533.07. The purity is usually 95%.
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Scientific Research Applications

H1-Antihistaminic Activity

• Research has explored the synthesis and H1-antihistaminic activity of novel compounds similar to the one , showing significant potential in this area. For example, a study by Gobinath, Subramanian, and Alagarsamy (2015) on related compounds revealed noteworthy H1-antihistaminic activity, with some synthesized compounds offering protection against histamine-induced bronchoconstriction in guinea pigs comparable to the reference drug chlorpheniramine maleate (Gobinath, Subramanian, & Alagarsamy, 2015).
• Another study by Alagarsamy et al. (2007) found that certain synthesized compounds in this chemical class showed significant in vivo H1-antihistaminic activity, with notable protection against histamine-induced bronchospasm in guinea pigs (Alagarsamy et al., 2007).

Molecular Docking and Structure Analysis

• A study by Wu et al. (2021) focused on the synthesis and structural analysis of a compound similar to the one . The research included molecular docking, showing favorable interaction between the synthesized compound and SHP2 protein, indicating potential pharmacological applications (Wu et al., 2021).

Anticancer Activity

• Research by Reddy et al. (2015) explored the synthesis of 1,2,4-triazolo[4,3-a]-quinoline derivatives, a related chemical class, for potential anticancer activity. The synthesized compounds showed significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines (Reddy et al., 2015).

Novel Synthetic Routes and Applications

• Shawali, Hassaneen, and Shurrab (2008) discussed the synthesis of novel series of triazoloquinazolin-5(4H)-ones, showcasing innovative synthetic strategies. This research contributes to the understanding of the chemical synthesis of compounds in this class (Shawali, Hassaneen, & Shurrab, 2008).